Cas no 2060030-49-9 (1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid)
1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-carboxylic acid, 1-cyclopropyl-5-hydroxy-2-methyl-
- 1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid
-
- Inchi: 1S/C13H13NO3/c1-7-12(13(16)17)10-6-9(15)4-5-11(10)14(7)8-2-3-8/h4-6,8,15H,2-3H2,1H3,(H,16,17)
- InChI Key: OUFZLJMLNSSCNW-UHFFFAOYSA-N
- SMILES: N1(C2CC2)C2=C(C=C(O)C=C2)C(C(O)=O)=C1C
1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-144313-0.05g |
1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid |
2060030-49-9 | 0.05g |
$612.0 | 2023-02-15 | ||
| Enamine | EN300-144313-0.1g |
1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid |
2060030-49-9 | 0.1g |
$640.0 | 2023-02-15 | ||
| Enamine | EN300-144313-0.25g |
1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid |
2060030-49-9 | 0.25g |
$670.0 | 2023-02-15 | ||
| Enamine | EN300-144313-0.5g |
1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid |
2060030-49-9 | 0.5g |
$699.0 | 2023-02-15 | ||
| Enamine | EN300-144313-1.0g |
1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid |
2060030-49-9 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-144313-2.5g |
1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid |
2060030-49-9 | 2.5g |
$1428.0 | 2023-02-15 | ||
| Enamine | EN300-144313-5.0g |
1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid |
2060030-49-9 | 5.0g |
$2110.0 | 2023-02-15 | ||
| Enamine | EN300-144313-10.0g |
1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid |
2060030-49-9 | 10.0g |
$3130.0 | 2023-02-15 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00977725-1g |
1-Cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid |
2060030-49-9 | 95% | 1g |
¥3031.0 | 2023-03-11 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00977725-5g |
1-Cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid |
2060030-49-9 | 95% | 5g |
¥8785.0 | 2023-03-11 |
1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid
Introduction to 1-Cyclopropyl-5-Hydroxy-2-Methyl-1H-Indole-3-Carboxylic Acid (CAS No. 2060030-49-9)
1-Cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid (CAS No. 2060030-49-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the indole family, a class of heterocyclic organic compounds known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the cyclopropyl, hydroxy, and methyl groups, contribute to its distinct chemical and biological properties.
The indole scaffold is a fundamental building block in many natural products and synthetic drugs, making it a focal point for researchers aiming to develop new therapeutic agents. The presence of the cyclopropyl group in 1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid adds a level of structural complexity that can influence its pharmacokinetic and pharmacodynamic profiles. This group is known to enhance the lipophilicity of the molecule, potentially improving its ability to cross biological membranes and reach target sites within the body.
The hydroxy group at the 5-position of the indole ring is another key feature of this compound. Hydroxyl groups are often involved in hydrogen bonding interactions, which can play a crucial role in the binding affinity and selectivity of the molecule for its target proteins. Additionally, the hydroxyl group can serve as a site for further chemical modifications, allowing researchers to fine-tune the properties of the compound for specific therapeutic applications.
The methyl group at the 2-position of the indole ring adds steric bulk to the molecule, which can affect its conformational flexibility and interactions with biological targets. Methyl groups are also known to influence the electronic properties of molecules, potentially modulating their reactivity and stability.
Recent studies have explored the potential therapeutic applications of 1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid. One area of interest is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This suggests that it may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.
Another promising application is in cancer therapy. Research has demonstrated that 1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid exhibits cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism by which this compound exerts its anti-cancer effects is not yet fully understood, but it is believed to involve multiple pathways such as apoptosis induction and cell cycle arrest.
In addition to its direct biological activities, 1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid has also been investigated as a lead compound for drug discovery. Its unique structural features make it an attractive starting point for structure-based drug design, where researchers can use computational methods to identify and optimize derivatives with enhanced potency and selectivity.
The synthesis of 1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid has been reported using various methodologies. One common approach involves the condensation of an appropriate indole derivative with a cyclopropyl-containing reagent followed by functional group modifications to introduce the hydroxy and methyl groups. The choice of synthetic route depends on factors such as yield, purity, and scalability, which are critical considerations for large-scale production.
In conclusion, 1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid (CAS No. 2060030-49-9) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.
2060030-49-9 (1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)